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Compound of Interest

Compound Name: Fmoc-HomoGIn-otBu

Cat. No.: B15250840

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of N-a-
Fmoc-L-homoglutamine(tert-butyl ester) (Fmoc-HomoGIn-OtBu), a key building block in
modern peptide synthesis. It details experimental protocols for its use and analysis, offering a
valuable resource for researchers in peptide chemistry and drug discovery.

Core Physical and Chemical Characteristics

Fmoc-HomoGIn-OtBu is a derivative of the amino acid homoglutamine, where the alpha-
amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain
carboxyl group is protected as a tert-butyl (OtBu) ester. This dual protection strategy is
fundamental to its application in Fmoc-based solid-phase peptide synthesis (SPPS).

Property Value

Molecular Formula C25H29NOe

Molecular Weight 439.5 g/mol

CAS Number 203854-49-3

Appearance White to off-white powder

Purity Typically 295%

Optical Rotation [0]20/D -11 + 2.5° (c=1 in CHCI3)
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Experimental Protocols

The following sections outline detailed methodologies for the synthesis, purification, and
characterization of peptides containing Fmoc-HomoGIn-OtBu, as well as the analysis of the
compound itself.

Incorporation of Fmoc-HomoGIn-OtBu in Solid-Phase
Peptide Synthesis (SPPS)

Fmoc-HomoGIn-OtBu is a crucial reagent in the synthesis of peptides containing
homoglutamine residues. The following is a standard protocol for its incorporation into a
growing peptide chain on a solid support.

Materials:

Fmoc-HomoGIn-OtBu

e Rink Amide resin (or other suitable solid support)

e N,N-Dimethylformamide (DMF)

e Piperidine

o N,N'-Diisopropylcarbodiimide (DIC)

e 1-Hydroxybenzotriazole (HOBLt)

e Dichloromethane (DCM)

e Methanol (MeOH)

Procedure:

o Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in a reaction vessel.

e Fmoc Deprotection: Remove the Fmoc group from the resin-bound amino acid by treating
with a 20% solution of piperidine in DMF for 20 minutes.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15250840?utm_src=pdf-body
https://www.benchchem.com/product/b15250840?utm_src=pdf-body
https://www.benchchem.com/product/b15250840?utm_src=pdf-body
https://www.benchchem.com/product/b15250840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-
products.

e Coupling:

o

Dissolve Fmoc-HomoGIn-OtBu (3 equivalents relative to resin loading) and HOBt (3
equivalents) in DMF.

o

Add DIC (3 equivalents) to the solution to activate the carboxylic acid.

Add the activated amino acid solution to the deprotected resin.

[¢]

[e]

Allow the coupling reaction to proceed for 1-2 hours at room temperature.
e Washing: Wash the resin with DMF to remove excess reagents and by-products.
* Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

» Final Deprotection and Cleavage: Once the peptide synthesis is complete, treat the resin
with a cleavage cocktail (e.g., 95% Trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane)
to remove the peptide from the resin and cleave the side-chain protecting groups, including
the OtBu ester of the homoglutamine residue.
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Fmoc-HomoGIn-OtBu Properties
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Fmoc-HomoGIn-OtBu:
Characteristics and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15250840#physical-and-chemical-characteristics-of-

fmoc-homogln-otbu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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